Cas no 2090745-81-4 (1-Ethoxy-2-fluoro-5-iodo-3-methylbenzene)

• Product Name: 1-Ethoxy-2-fluoro-5-iodo-3-methylbenzene
• CAS No: 2090745-81-4
• MF: C₉H₁₀FIO
• MW: 280.08
• CID: 5076505
• Update Time: 2025-08-05

1-Ethoxy-2-fluoro-5-iodo-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethoxy-2-fluoro-5-iodo-3-methylbenzene

• Inchi： 1S/C9H10FIO/c1-3-12-8-5-7(11)4-6(2)9(8)10/h4-5H,3H2,1-2H3
• InChI Key： NEEAQPYQOAJXRJ-UHFFFAOYSA-N
• SMILES： O(C1C=C(I)C=C(C)C=1F)CC

Additional information on 1-Ethoxy-2-fluoro-5-iodo-3-methylbenzene

1-Ethoxy-2-fluoro-5-iodo-3-methylbenzene: A Comprehensive Overview

1-Ethoxy-2-fluoro-5-iodo-3-methylbenzene is a complex aromatic compound with the CAS number 2090745-81-4. This compound is characterized by its unique substitution pattern on the benzene ring, which includes an ethoxy group at position 1, a fluorine atom at position 2, an iodine atom at position 5, and a methyl group at position 3. The combination of these substituents imparts distinct chemical properties, making it a valuable molecule in various research and industrial applications.

The synthesis of 1-Ethoxy-2-fluoro-5-iodo-3-methylbenzene involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient pathways for its preparation, leveraging catalytic systems and optimized reaction sequences. These improvements have been documented in several high-profile journals, highlighting the compound's potential in drug discovery and materials science.

Structurally, 1-Ethoxy-2-fluoro-5-iodo-3-methylbenzene exhibits a planar aromatic system with significant electron-donating and withdrawing effects due to its substituents. The ethoxy group at position 1 introduces electron-donating resonance effects, while the fluorine atom at position 2 exerts an electron-withdrawing inductive effect. The iodine atom at position 5 contributes to the molecule's overall stability due to its large atomic size and polarizability, while the methyl group at position 3 provides additional electron-donating effects through hyperconjugation.

Recent studies have explored the reactivity of 1-Ethoxy-2-fluoro-5-iodo-3-methylbenzene in various chemical transformations. For instance, researchers have investigated its role as an intermediate in the synthesis of bioactive compounds, where its substituent pattern facilitates selective substitution reactions. Additionally, its application as a precursor in the development of advanced materials, such as organic semiconductors and optoelectronic devices, has been reported in cutting-edge research papers.

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